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Abstract
This technical guide provides a comprehensive overview of the key thermochemical properties

of 2-methylpentyl acetate (C₈H₁₆O₂), a significant organic ester. Due to a notable lack of

direct experimental data for this specific branched-chain ester, this document synthesizes

information on closely related isomers and linear alkyl acetates to offer valuable estimations. It

details the established experimental protocols for determining the enthalpy of formation, heat

capacity, and vapor pressure of organic esters. This guide is intended to serve as a

foundational resource for researchers and professionals in drug development and other

scientific fields where the thermochemical behavior of such compounds is critical. All

quantitative data is presented in structured tables for ease of comparison, and a logical

workflow for the determination of these properties is visualized.

Introduction
2-Methylpentyl acetate is an organic ester with applications as a solvent and fragrance

ingredient. A thorough understanding of its thermochemical properties is essential for process

design, safety assessments, and modeling in various scientific and industrial applications,

including pharmaceuticals. These properties, such as the enthalpy of formation, heat capacity,

and vapor pressure, govern the energy requirements, phase behavior, and volatility of the
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substance. This guide addresses the current landscape of available data and the experimental

methodologies for its determination.

Thermochemical Properties of 2-Methylpentyl
Acetate and Related Esters
While direct experimental data for 2-methylpentyl acetate is scarce in the literature, data for

other C8 esters and various alkyl acetates can provide useful approximations. The following

tables summarize available data for relevant compounds.

Table 1: Physical and Chemical Properties of 2-Methylpentyl Acetate

Property Value Source

Molecular Formula C₈H₁₆O₂ N/A

Molecular Weight 144.21 g/mol N/A

Boiling Point 160 °C [1][2][3]

Density 0.87 g/cm³ [1]

Flash Point 46.7 °C [1]

Melting Point -80.9 °C (estimate) [1]

Table 2: Estimated Thermochemical Properties of 2-Methylpentyl Acetate and Related

Isomers

Compound
Enthalpy of
Formation (gas,
kJ/mol)

Heat Capacity
(Cp,gas, J/mol·K)

Vapor Pressure
(mmHg @ 25°C)

2-Methylpentyl

Acetate
Data not available Data not available 1.3 (est.)[4]

n-Octyl Acetate Data not available Data not available Data not available

Other C8 Esters Data varies by isomer Data varies by isomer Data varies by isomer
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Table 3: Experimental Molar Heat Capacities of Linear Alkyl Acetates

Compound Temperature (K)
Molar Heat Capacity
(Cp,m, J/mol·K)

Hexyl Acetate 295 - 323 Linear function of temperature

Heptyl Acetate 295 - 323 Linear function of temperature

Octyl Acetate 298
Specific value not provided in

search results

Decyl Acetate 298
Specific value not provided in

search results

Note: A study on the heat capacities of some alkyl acetates indicates that the molar heat

capacities are a linear function of temperature over the range of 295-323 K.[4]

Experimental Protocols
The determination of thermochemical properties relies on precise calorimetric and analytical

techniques. The following sections detail the standard experimental protocols for organic

esters.

Enthalpy of Formation
The standard enthalpy of formation (ΔHf°) of an organic compound like 2-methylpentyl
acetate is typically determined indirectly through its enthalpy of combustion (ΔHc°).

3.1.1 Bomb Calorimetry

This method measures the heat released during the complete combustion of a substance in a

constant-volume vessel.

Apparatus: A high-pressure stainless steel container (the "bomb"), a water bath, a stirrer, a

thermometer, and an ignition system.

Procedure:
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A precisely weighed sample of the ester is placed in a crucible inside the bomb.

A fuse wire is connected to the ignition circuit and placed in contact with the sample.

The bomb is sealed and pressurized with pure oxygen to ensure complete combustion.

The bomb is submerged in a known mass of water in the calorimeter.

The initial temperature of the water is recorded.

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water is monitored and the maximum temperature reached is

recorded.

Data Analysis: The heat of combustion at constant volume (ΔU) is calculated from the

temperature rise and the heat capacity of the calorimeter. The enthalpy of combustion (ΔH)

is then determined, and Hess's Law is applied to calculate the enthalpy of formation.

Heat Capacity
Differential Scanning Calorimetry (DSC) is a primary technique for measuring the heat capacity

of liquids and solids.

Apparatus: A differential scanning calorimeter with a sample and a reference pan.

Procedure:

A small, accurately weighed sample of the ester is hermetically sealed in an aluminum

pan. An empty sealed pan is used as a reference.

The sample and reference are placed in the DSC cell.

The cell is heated at a constant rate over the desired temperature range.

The instrument measures the difference in heat flow required to maintain the sample and

reference at the same temperature.
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Data Analysis: The heat capacity of the sample is determined by comparing the heat flow

signal of the sample to that of a known standard, typically sapphire.

Vapor Pressure
The vapor pressure of a volatile organic compound can be measured by various static and

dynamic methods.

3.3.1 Static Method

This method involves measuring the pressure of the vapor in equilibrium with the liquid in a

closed system.

Apparatus: A thermostated vessel connected to a pressure measuring device (e.g., a

manometer or a pressure transducer).

Procedure:

The liquid sample is placed in the vessel.

The system is evacuated to remove air.

The vessel is brought to the desired temperature and allowed to reach equilibrium.

The pressure of the vapor is measured directly.

Data Analysis: The vapor pressure is recorded at various temperatures to establish the vapor

pressure curve.

3.3.2 Dynamic Method (Gas Saturation Method)

This method involves saturating a stream of inert gas with the vapor of the substance.

Apparatus: A temperature-controlled saturator containing the liquid sample, a system for

controlling and measuring the flow of an inert gas, and a trapping system to collect the vapor.

Procedure:
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A stream of inert gas (e.g., nitrogen) is passed through the liquid ester in the saturator at a

known flow rate and temperature.

The gas becomes saturated with the vapor of the ester.

The amount of vapor transported by the gas is determined by a suitable analytical method,

such as gravimetry or chromatography, after trapping.

Data Analysis: The vapor pressure is calculated from the amount of substance vaporized into

a known volume of the carrier gas.

Visualization of Experimental Workflow
The following diagram illustrates the logical relationship between the thermochemical

properties and the experimental methods used for their determination.
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Caption: Workflow for determining thermochemical properties of organic esters.

Conclusion
This technical guide has outlined the key thermochemical properties of 2-methylpentyl
acetate and the experimental protocols for their determination. While specific experimental

data for this compound remains a gap in the scientific literature, the provided data for related

esters and the detailed methodologies offer a strong foundation for researchers and

professionals. The experimental techniques of bomb calorimetry, differential scanning

calorimetry, and vapor pressure measurement are robust methods for characterizing the

thermochemical behavior of organic esters, providing essential data for process development,
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safety, and scientific modeling. Further experimental investigation into the properties of 2-
methylpentyl acetate is warranted to fill the existing data gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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